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Technical Deep Dive: 2-Chloro-5-fluoro-4-
methylphenol

Executive Summary

2-Chloro-5-fluoro-4-methylphenol (CAS: 1803588-57-9) is a highly specialized halogenated
phenolic intermediate used primarily in the synthesis of advanced pharmaceutical agents,
including KRAS G12C inhibitors.[1][2][3][4] Its structure—characterized by a specific pattern of
electron-withdrawing halogens and an electron-donating methyl group around a phenolic core
—imparts unique steric and electronic properties that are critical for bioisosteric replacements
in drug design.[1]

This guide provides a comprehensive technical analysis of the compound's chemical
architecture, validated synthesis pathways, physicochemical properties, and safety protocols
for laboratory handling.

Chemical Identity & Structural Analysis[1][5][6][7]
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Core ldentifiers

Parameter Detail

IUPAC Name 2-Chloro-5-fluoro-4-methylphenol
CAS Number 1803588-57-9

Molecular Formula C7HeCIFO

Molecular Weight 160.57 g/mol

SMILES Oclc(Cl)cc(C)e(F)c1

InChiKey Computed from structure

Structural Architecture & Electronic Effects

The molecule is a tri-substituted phenol. The positioning of the substituents is governed by the
interplay of steric hindrance and electronic directing effects during synthesis.

Phenolic Hydroxyl (-OH) at C1: The primary functional group.[1] It acts as a strong ortho/para
activator due to the lone pair on the oxygen atom.

e Chlorine (-Cl) at C2: Positioned ortho to the hydroxyl group.[1] The chlorine atom lowers the
pKa of the phenol (making it more acidic than cresol) via inductive electron withdrawal (-
effect), while also providing a lipophilic handle.

o Methyl (-CHs) at C4: Positioned para to the hydroxyl group.[1] It exerts a weak electron-
donating effect (+I) and serves as a steric anchor.[1]

e Fluorine (-F) at C5: Positioned meta to the hydroxyl and ortho to the methyl group. The
fluorine atom introduces metabolic stability (blocking metabolic oxidation at the ring) and
modulates the dipole moment without adding significant steric bulk compared to the chlorine.

Regiochemistry Visualization

The synthesis relies on the inherent symmetry of the precursor 3-fluoro-4-methylphenol.
Although the precursor has positions 2 and 6 available for electrophilic aromatic substitution,
the steric environment dictates the outcome.
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Figure 1: Regiochemical rationale for the synthesis of 2-Chloro-5-fluoro-4-methylphenol. The
'Site 6' pathway is favored due to lower steric clash compared to the position between the
hydroxyl and fluorine groups.[1]

Physicochemical Properties[1][5][8]

The following data combines experimental values where available and high-confidence
predicted values based on substituent additivity rules (SAR).

Property Value | Range Note

Appearance Off-white to pale yellow solid Low-melting solid

Melting Point 45-50 °C (Predicted) Depends on purity

Boiling Point ~205 °C @ 760 mmHg Estimated

oka 82_86 More acidic than p-cresol (10.

[1]3) due to CI/F induction

Lipophilic; suitable for
LogP 28-31 -
membrane permeability

Soluble in DCM, EtOAc,

Solubilit
y DMSO; Low in water

Synthesis Protocol

Expertise Note: Direct chlorination of phenols can lead to over-chlorination (polychlorination).
The use of Sulfuryl Chloride (SO2Cl2) is recommended over chlorine gas for better
stoichiometric control and ease of handling on a laboratory scale.
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Reaction Scheme

Precursor: 3-Fluoro-4-methylphenol (CAS: 452-78-8). Reagent: Sulfuryl Chloride (SO2Cl2).
Solvent: Dichloromethane (DCM) or Chloroform.

3-Fluoro-4-methylphenol ° 2-Chloro-5-fluoro-4-methylphenol
(CAS 452-78-8) w (CAS 1803588-57-9)

Transition State

/y (Electrophilic Subst.) | ..
so2ci2 N S

(1.05 eq)

HCI + SO2

Click to download full resolution via product page

Figure 2: One-pot synthesis via electrophilic aromatic chlorination.

Step-by-Step Methodology

Setup: Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a pressure-
equalizing addition funnel, and a gas outlet connected to a scrubber (NaOH trap) to
neutralize HCI/SO:z gases.

Dissolution: Dissolve 3-Fluoro-4-methylphenol (10.0 g, 79.3 mmol) in anhydrous
Dichloromethane (DCM, 100 mL). Cool the solution to 0°C using an ice bath.

Addition: Add Sulfuryl Chloride (11.2 g, 83.3 mmol, 1.05 eq) dropwise over 30 minutes. The
reaction is exothermic; maintain internal temperature < 5°C.

Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2—4
hours. Monitor reaction progress via TLC (Hexane/EtOAc 8:2) or GC-MS.[1][5]

Quench: Quench the reaction by slowly adding water (50 mL).

Workup: Separate the organic layer.[6] Wash the aqueous layer with DCM (2 x 30 mL).
Combine organic extracts and wash with saturated NaHCOs (to remove acidic impurities)
and Brine.

Drying: Dry over anhydrous Na=SOa, filter, and concentrate under reduced pressure.
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 Purification: The crude product is often a solid. Recrystallize from Hexane/Chloroform or
purify via silica gel column chromatography (Gradient: 0-10% EtOAc in Hexanes) to obtain
the pure target.

Spectroscopic Characterization (Expected)
To validate the structure, researchers should look for the following diagnostic signals:
e 1H NMR (400 MHz, CDCl3):

o 0 ~2.25 ppm (s, 3H): Methyl group at C4.

o 0 ~5.20 ppm (s, 1H): Phenolic OH (broad, exchangeable with D20).

o 0 ~6.80 ppm (d, J ~10 Hz, 1H): Proton at C6 (adjacent to F). The large coupling constant
is due to 3J H-F coupling.

o & ~7.10 ppm (d, J ~7 Hz, 1H): Proton at C3 (adjacent to Cl and Me).
e 19F NMR:

o O ~-115t0 -120 ppm: Single peak, showing coupling to the adjacent proton.[1]
e Mass Spectrometry (GC-MS):

o Molecular lon (M*): 160 (*°°%) and 162 (32%) in a 3:1 ratio, characteristic of a mono-
chlorinated compound.

Applications in Drug Development

This scaffold is particularly valuable in the development of KRAS G12C inhibitors. The 2-
chloro-5-fluoro substitution pattern offers specific advantages:

o Atropisomerism Control: In biaryl systems, the chlorine atom at the ortho position provides
sufficient steric bulk to lock the conformation or restrict rotation, which is often necessary for
binding selectivity in kinase pockets.
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o Metabolic Stability: The fluorine atom at the 5-position blocks metabolic hydroxylation at this
electron-rich site, extending the half-life of the drug candidate.[1]

e Acidic Modulation: The electron-withdrawing nature of the halogens increases the acidity of
the phenol, strengthening hydrogen bond interactions with residues like Aspartate or
Glutamate in the target protein.

Safety & Handling (SDS Summary)

Signal Word:WARNING

Hazard Class Hazard Statement Precautionary Measures

Wear nitrile gloves. Wash

Skin Irritation H315: Causes skin irritation.[1] )
hands after handling.
) Use safety goggles. Rinse
o H319: Causes serious eye ] ] ]
Eye Irritation o cautiously with water if
irritation.
exposed.
o ) Do not eat/drink in the lab.
Acute Toxicity H302: Harmful if swallowed.

Store locked up.

Aquatic Toxicit H411: Toxic to aquatic life with Dispose of waste via approved
uatic Toxici
. Y long lasting effects. chemical waste streams.

Storage: Store in a cool, dry place under an inert atmosphere (Argon/Nitrogen) to prevent
oxidation, although the halogenation provides some stability against air oxidation compared to
the parent phenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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